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Compound of Interest

Compound Name: JNJ-1661010

Cat. No.: B1672996

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide detailed protocols for the preparation and administration of
JNJ-1661010, a selective and reversible fatty acid amide hydrolase (FAAH) inhibitor, for in vivo
research. JNJ-1661010 is a potent, brain-penetrant compound that has demonstrated efficacy
in various preclinical models of pain and inflammation. Proper formulation and administration
are critical for obtaining reliable and reproducible results in animal studies. This document
outlines the necessary materials, equipment, and step-by-step procedures for preparing JNJ-
1661010 dosing solutions and provides key data for experimental design.

Physicochemical Properties of JNJ-1661010

A clear understanding of the physicochemical properties of INJ-1661010 is essential for its
proper handling and formulation.
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Property Value Reference
Molecular Weight 365.45 g/mol

Formula C19H19Ns0S

CAS Number 681136-29-8

Appearance Lyophilized solid

Purity =99%

Store lyophilized at -20°C,

desiccated. In solution, store at
Storage -20°C and use within 1 month.

Aliquot to avoid multiple

freeze/thaw cycles.

Solubility of INJ-1661010

JNJ-1661010 is poorly soluble in aqueous solutions and requires specific solvent systems for
in vivo administration.

Solvent Solubility Reference
DMSO Up to 100 mM (36.5 mg/mL)

Ethanol Up to 10 mM (3.65 mg/mL)

Water Insoluble

DMF 25 mg/mL

DMF:PBS (pH 7.2) (1:5) 0.16 mg/mL

5% DMSO + 95% Corn oil 4 mg/mL

10% DMSO + 90% Corn QOil = 2.5 mg/mL (6.84 mM)

10% DMSO + 90% (20% SBE-

_ , = 2.5 mg/mL (6.84 mM)
B-CD in Saline)
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Signaling Pathway of FAAH Inhibition

JNJ-1661010 exerts its therapeutic effects by inhibiting the fatty acid amide hydrolase (FAAH)
enzyme. This leads to an increase in the levels of endogenous fatty acid amides, such as
anandamide (AEA), which then modulate cannabinoid receptors and other targets to produce
analgesic and anti-inflammatory effects.

 To cite this document: BenchChem. [Application Notes and Protocols for In Vivo Studies with
JNJ-1661010]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672996#how-to-prepare-jnj-1661010-for-in-vivo-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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